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Compound of Interest

Compound Name: m-PEG8-C10-phosphonic acid

Cat. No.: B609297

Essential Safety and Handling Guide for m-
PEG8-C10-phosphonic acid

This guide provides crucial safety and logistical information for handling m-PEG8-C10-
phosphonic acid in a laboratory setting. The following procedures are based on best practices
for handling similar phosphonic acid and PEGylated compounds. Researchers, scientists, and
drug development professionals should always consult the specific Safety Data Sheet (SDS)
provided by the supplier for definitive guidance.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet for m-PEG8-C10-phosphonic acid was not located, data
from analogous compounds such as m-PEG8-(CH2)12-phosphonic acid and other phosphonic
acids indicate the following potential hazards.

Hazard Classification (Based on Analogous Compounds)[1][2]
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed.[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[2]
Specific target organ toxicity, H335: May cause respiratory
. Category 3 o
single exposure irritation.[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1

[1]

| Chronic Aquatic Toxicity | Category 1 | H410: Very toxic to aquatic life with long lasting effects.
[1]]

Precautionary Statements[1][2]
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fumel/gas/mist/ivapors/spray.[2]
P264 Wash skin thoroughly after handling.[1][2]

Do not eat, drink or smoke when using this
P270

product.[1][2]
P273 Avoid release to the environment.[1]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.[1]

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[2]

IF INHALED: Remove victim to fresh air and
P304 + P340 keep at rest in a position comfortable for

breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P391

Collect spillage.[1]

| P501 | Dispose of contents/container to an approved waste disposal plant.[1] |

Operational Plan: Handling and Storage

Engineering Controls:

o Work with concentrated forms of the acid in a certified chemical fume hood to contain any

fumes or dust.[3]
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o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential to minimize

exposure.
PPE Category Item Specification
Chemically resistant gloves
) (e.g., nitrile) should be worn.[5]
Hand Protection Gloves

[6] Always inspect gloves for

integrity before use.

Eye and Face Protection

Safety Goggles and Face
Shield

Wear chemical splash goggles
that meet ANSI Z2.87.1
standards.[5][6] A face shield
should be worn over safety
glasses, especially when there

is a risk of splashing.[5]

Body Protection

Laboratory Coat

Along-sleeved, buttoned
laboratory coat is required to

protect the skin and clothing.

[5117]

Respiratory Protection

Respirator

If engineering controls are
insufficient to maintain
exposure below permissible
limits, or if dusts/aerosols are
generated, a NIOSH-approved
respirator should be used.[4][5]

Handling Procedures:

o Before use, ensure you have read and understood the chemical's SDS.

o Wear all required PPE before handling the substance.[3]

o Keep the container tightly closed when not in use.[3]
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e Avoid creating dust or aerosols.[2]

e Use only in well-ventilated areas, preferably a fume hood.[2]
e Wash hands thoroughly after handling.[2]

Storage:

e Store in a dry, cool, and well-ventilated place.[4]

o Keep containers tightly closed.[4]

o Store in a designated corrosives cabinet.[3]

» Do not store with incompatible materials such as strong oxidizing agents or strong bases.[4]

Emergency and Disposal Plan

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][8] Remove contact
lenses if present and easy to do.[8] Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[4][8] Seek medical

attention.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[8] If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting.[8] Rinse mouth with
) water.[8] Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Spill Response:

e Evacuate the area and prevent entry of unnecessary personnel.

o Wear appropriate PPE, including respiratory protection.

o For small spills, use an absorbent material to soak up the substance.

o For solid spills, carefully sweep up and place into a suitable, labeled container for disposal.

Avoid generating dust.[4]

e Do not allow the substance to enter drains or waterways.[9]

Disposal Plan:

Clean the spill area thoroughly.
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o Dispose of waste in accordance with all applicable federal, state, and local regulations.[10]
e This chemical waste should never be disposed of down the drain or in regular trash.[11]

o Waste material should be collected in a designated, compatible, and properly labeled
hazardous waste container.[11]

o Arrange for disposal through a licensed hazardous waste management company.[11]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.[11]

Workflow for Handling m-PEG8-C10-phosphonic
acid
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Workflow for Handling m-PEG8-C10-phosphonic acid
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Caption: Workflow for safe handling of m-PEG8-C10-phosphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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